Cas no 61799-67-5 (Propanoic acid, 3-[[2-(octadecyloxy)-2-oxoethyl]thio]-, octadecyl ester)

• Product Name: Propanoic acid, 3-[[2-(octadecyloxy)-2-oxoethyl]thio]-, octadecyl ester
• CAS No: 61799-67-5
• MF: C₄₁H₈₀O₄S
• MW: 669.136512756348
• CID: 465767
• PubChem ID: 71391994
• Update Time: 2025-04-19

Propanoic acid, 3-[[2-(octadecyloxy)-2-oxoethyl]thio]-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• octadecyl 3-(2-octadecoxy-2-oxoethyl)sulfanylpropanoate
• Propanoic acid, 3-[[2-(octadecyloxy)-2-oxoethyl]thio]-, octadecyl ester
• 61799-67-5
• OCTADECYL 3-{[2-(OCTADECYLOXY)-2-OXOETHYL]SULFANYL}PROPANOATE
• DTXSID20813816

• Inchi： 1S/C41H80O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-44-40(42)35-38-46-39-41(43)45-37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-39H2,1-2H3
• InChI Key： JKTUKPULCCJOSR-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCCCCCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 668.5781
• Monoisotopic Mass: 668.57773220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 41
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6